Cas no 21133-87-9 (4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol)

4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol structure
21133-87-9 structure
Product Name:4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol
CAS No:21133-87-9
MF:C14H21FO2
MW:240.313748121262
CID:1398710
PubChem ID:30495
Update Time:2025-04-20

4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol
    • p-Fluorophenyl-1-methyl-1-diethyl-3,3 propanediol-1,3
    • 21133-87-9
    • RD 6011
    • BRN 2374839
    • DTXSID50943458
    • 2,4-HEXANEDIOL, 2-(p-FLUOROPHENYL)-4-ETHYL-
    • Inchi: 1S/C14H21FO2/c1-4-14(17,5-2)10-13(3,16)11-6-8-12(15)9-7-11/h6-9,16-17H,4-5,10H2,1-3H3
    • InChI Key: DEKTTZLLHCKGEN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C)(CC(CC)(CC)O)O

Computed Properties

  • Exact Mass: 240.15263
  • Monoisotopic Mass: 240.15255807g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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